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Compound of Interest

Compound Name: 1-Methoxynaphthalen-2-ol

CAS No.: 18515-10-1

Cat. No.: B169447

Get Quote

Technical Whitepaper for Structural Elucidation &
Quality Control
Executive Summary
This guide provides a rigorous spectroscopic profile for 1-Methoxynaphthalen-2-ol (also

known as 1-methoxy-2-naphthol), a critical intermediate in the synthesis of naphthoquinones

(e.g.,

-lapachone derivatives) and a known metabolite of naphthalene ethers.

Distinguishing this compound from its isomer, 2-methoxy-1-naphthol, is a frequent challenge in

drug development and metabolic studies. This document establishes a self-validating analytical

workflow using Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared

Spectroscopy (IR) to ensure unambiguous structural assignment.
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Property Detail

IUPAC Name 1-Methoxynaphthalen-2-ol

Common Name 1-Methoxy-2-naphthol

CAS Number 18515-10-1

Molecular Formula

Molecular Weight 174.20 g/mol

Key Structural Feature
Ortho-disubstitution (1-OMe, 2-OH) creating

potential for intramolecular hydrogen bonding.

Synthesis & Sample Preparation Context
To interpret spectra accurately, one must understand the sample's origin. 1-
Methoxynaphthalen-2-ol is typically generated via:

Selective Methylation: From 1,2-dihydroxynaphthalene (using diazomethane or dimethyl

sulfate).

Bioconversion/Oxidation: Hydroxylation of 1-methoxynaphthalene by cytochrome P450

monooxygenases.

Purity Protocol:

Solvent: For NMR, use CDCl₃ (Chloroform-d) as the standard. Use DMSO-d₆ only if OH

proton exchange analysis is required.

Handling: The compound is sensitive to oxidation (forming 1,2-naphthoquinone).[1] Analyze

fresh samples immediately after purification.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is the definitive tool for distinguishing the 1,2-substitution pattern from other isomers. The

proximity of the methoxy group (C1) to the hydroxyl group (C2) induces specific

shielding/deshielding effects.
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H NMR Data (400 MHz, CDCl₃)
The aromatic region is characterized by a distinct AB spin system for protons H-3 and H-4,

separated from the remaining aromatic ring protons.

Position
Shift (

, ppm)
Multiplicity

Coupling (

, Hz)

Assignment
Logic

-OCH₃ 3.90 - 4.05 Singlet (3H) -

Characteristic

methoxy on

aromatic ring.

-OH 5.80 - 6.20 Broad Singlet -

Exchangeable.

Shift varies with

concentration/sol

vent.

H-3 7.23 Doublet (1H) 8.5

Ortho to the

electron-donating

OH group

(shielded).

H-4 7.57 Doublet (1H) 8.5

Meta to OH, para

to OMe. Coupled

to H-3.

H-5 to H-8 7.30 - 8.00 Multiplet (4H) -

Second aromatic

ring (less

diagnostic).

Diagnostic Insight: The coupling constant (

Hz) between H-3 and H-4 is characteristic of ortho protons on the naphthalene ring. If the
substituents were at 1,3 or 1,4 positions, this coupling pattern would disappear or change
significantly (small meta coupling or no coupling).

C NMR Data (100 MHz, CDCl₃)
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Carbon
Shift (

, ppm)
Type Assignment Logic

C-1 ~135 - 140 Quaternary Ipso to -OCH₃.

C-2 145.4 Quaternary
Ipso to -OH. Highly

deshielded.

C-3 ~110 - 115 Methine
Ortho to OH (electron

rich).

C-4 ~125 - 128 Methine

C-5 128.3 Methine
Confirmed via HMBC

correlations.

-OCH₃ ~61.0 Methyl

Sterically crowded

methoxy is often

slightly downfield.

2D NMR Workflow (HMBC)
To prove the 1-OMe/2-OH arrangement:

HMBC: Look for a correlation from the -OCH₃ protons to C-1.

NOE (Nuclear Overhauser Effect): Irradiating the -OCH₃ signal should show an

enhancement of the H-8 proton (peri-position interaction), confirming the methoxy is at

position 1, not position 2.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint that

validates the presence of the methoxy and hydroxyl groups.

Method: GC-MS (EI, 70 eV) or LC-MS (ESI).

Fragmentation Pathway (EI)
Molecular Ion (
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):m/z 174. (Base peak or high intensity due to aromatic stability).

Loss of Methyl Radical (

):m/z 159.

Mechanism:[2][3] Cleavage of the

bond. This is highly favorable in aromatic ethers.

Loss of Carbon Monoxide (

):m/z 131.

Mechanism:[2][3] Ring contraction or expulsion of CO from the phenolic/ether oxygen,

typical of naphthols.

Visualization: MS Fragmentation Logic

Figure 1: Electron Impact (EI) Fragmentation Pathway for 1-Methoxynaphthalen-2-ol

Molecular Ion (M+)
m/z 174

[C11H10O2]+

[M - CH3]+
m/z 159

(Loss of Methyl)

- •CH3 (15)
[M - CH3 - CO]+

m/z 131
(Ring Contraction)

- CO (28)

Click to download full resolution via product page

Figure 1: The primary fragmentation pathway involves the sequential loss of the methyl group

and carbon monoxide, characteristic of methoxy-substituted phenols.

Infrared Spectroscopy (IR)
IR is used primarily for functional group validation and detecting water contamination.
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Frequency (

)
Vibration Mode Description

3200 - 3450 O-H Stretch

Broad band. Often shifted

lower than free phenols due to

intramolecular H-bonding with

the adjacent methoxy oxygen.

3050 C-H Stretch (Ar) Weak aromatic C-H signals.[1]

2840 - 2950 C-H Stretch (Alk) Methyl group C-H stretches.

1620, 1590 C=C Ring Stretch
Characteristic naphthalene

skeletal vibrations.

1260 - 1270 C-O Stretch (Ether)
Strong asymmetric stretch for

.

1200 - 1230 C-O Stretch (Phenol)
Strong stretch for

.

Quality Control & Impurity Profiling
When synthesizing or sourcing this material, three specific impurities are common. Use the

following diagnostic peaks to detect them.
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Impurity Origin Diagnostic Signal (NMR)

1,2-Naphthoquinone Oxidation Product

Absence of OMe/OH signals;

appearance of carbonyl peaks

in

(>180 ppm).

1,2-Dimethoxynaphthalene Over-methylation

Two OMe singlets (~3.9 and

~4.0 ppm); no exchangeable

OH.

2-Naphthol Incomplete Reaction
H-1 singlet at

7.10; absence of OMe peak.

Analytical Workflow Diagram
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Figure 2: Recommended Analytical Workflow for Structural Validation
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(1-Methoxy-2-naphthol)
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4. 1H NMR (CDCl3)
Definitive Structure
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Pass/Fail
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Figure 2: Step-by-step workflow to validate the identity and purity of 1-Methoxynaphthalen-2-
ol.
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1984.[4][5]

Discusses the synthesis and reactivity of the compound.

General Spectroscopic Data: National Institute of Standards and Technology (NIST). "Mass

Spectrum of Naphthalene, 1-methoxy- (related fragmentation patterns)." NIST Chemistry

WebBook.[6]

Used for comparative fragment

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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